Cas no 1332609-10-5 (3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride)

3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride structure
1332609-10-5 structure
Product Name:3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride
CAS No:1332609-10-5
MF:C16H17ClN2
MW:272.772582769394
CID:1028577
PubChem ID:57364510
Update Time:2025-04-20

3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(((1-Phenylethyl)amino)methyl)benzonitrile hydrochloride
    • BS-44246
    • Benzonitrile, 3-[[(1-phenylethyl)amino]methyl]-, hydrochloride (1:1)
    • 3-[(1-phenylethylamino)methyl]benzonitrile;hydrochloride
    • 3-((1-phenylethylamino)methyl)benzonitrile hcl
    • SB81967
    • 3-[(1-Phenyl-ethylamino)-methyl]-benzonitrile HCl
    • 1332609-10-5
    • 3-{[(1-PHENYLETHYL)AMINO]METHYL}BENZONITRILE HYDROCHLORIDE
    • 3-(((1-Phenylethyl)amino)methyl)benzonitrilehydrochloride
    • AKOS015995044
    • 3-[(1-Phenyl-ethylamino)-methyl]-benzonitrile hydrochloride
    • G11688
    • 3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride
    • Inchi: 1S/C16H16N2.ClH/c1-13(16-8-3-2-4-9-16)18-12-15-7-5-6-14(10-15)11-17;/h2-10,13,18H,12H2,1H3;1H
    • InChI Key: PNIKCLORPCZYCA-UHFFFAOYSA-N
    • SMILES: Cl.N(CC1C=CC=C(C#N)C=1)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.1080262g/mol
  • Monoisotopic Mass: 272.1080262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8Ų

3-(1-Phenyl-ethylamino)-methyl-benzonitrile hydrochloride Pricemore >>

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